Cas no 61920-47-6 (1,3-Dioxane, 2,2-diethyl-4,5,6-trimethyl-)

• Product Name: 1,3-Dioxane, 2,2-diethyl-4,5,6-trimethyl-
• CAS No: 61920-47-6
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 463096
• PubChem ID: 71391167
• Update Time: 2025-04-19

1,3-Dioxane, 2,2-diethyl-4,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 2,2-diethyl-4,5,6-trimethyl-
• 2,2-diethyl-4,5,6-trimethyl-1,3-dioxane
• 61920-47-6
• DTXSID10813047

• Inchi： 1S/C11H22O2/c1-6-11(7-2)12-9(4)8(3)10(5)13-11/h8-10H,6-7H2,1-5H3
• InChI Key： DGMFKZISTCKOBF-UHFFFAOYSA-N
• SMILES： O1C(C)C(C)C(C)OC1(CC)CC

Computed Properties

• Exact Mass: 186.16206
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46